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Compound of Interest

Compound Name: Allyl(chloromethyl)dimethylsilane

Cat. No.: B1268312 Get Quote

This technical guide provides a comprehensive overview of

Allyl(chloromethyl)dimethylsilane, a versatile organosilicon compound. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document details its chemical identity, physical and spectral properties,

synthesis methodologies with a focus on experimental protocols, and its applications in organic

chemistry.

Chemical Identity and Structure
Allyl(chloromethyl)dimethylsilane is a bifunctional molecule containing both a reactive

chloromethyl group and an allyl group attached to a central silicon atom. This unique structure

allows for a variety of chemical transformations, making it a valuable building block in organic

synthesis.

Chemical Structure:

The structure of Allyl(chloromethyl)dimethylsilane is as follows:

Identifiers:
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Identifier Value

IUPAC Name chloromethyl-dimethyl-prop-2-enylsilane[1]

CAS Number 33558-75-7, 75422-66-1[1]

Molecular Formula C6H13ClSi[1]

Molecular Weight 148.71 g/mol

SMILES C--INVALID-LINK--(CC=C)CCl

InChI
InChI=1S/C6H13ClSi/c1-4-5-8(2,3)6-7/h4H,1,5-

6H2,2-3H3[1]

Physicochemical and Spectral Data
A summary of the key physical and spectral properties of Allyl(chloromethyl)dimethylsilane
is provided in the tables below for easy reference and comparison.

Table 1: Physical Properties

Property Value Reference

Boiling Point 63-66 °C @ 50 mmHg [2]

Density 0.907 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.449 [2]

Table 2: Spectral Data
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Spectrum Type Key Features and References

¹H NMR Spectral data available.[3]

¹³C NMR Spectral data available.[1]

Infrared (IR) FTIR and ATR-IR spectra are available.[1]

Mass Spectrometry (MS)
GC-MS data is available, showing characteristic

fragmentation patterns.[1]

Synthesis of Allyl(chloromethyl)dimethylsilane
Allyl(chloromethyl)dimethylsilane can be synthesized through several routes. The most

common and versatile method involves the Grignard reaction, where a suitable Grignard

reagent is reacted with a chlorosilane precursor. Another method is the direct chlorination of an

appropriate allylsilane.

Grignard Reaction: An Experimental Protocol
The following protocol describes a representative synthesis of

Allyl(chloromethyl)dimethylsilane via the Grignard reaction. This procedure is adapted from

the well-established synthesis of analogous organosilanes.[4]

Reaction Scheme:

Materials and Equipment:

(Chloromethyl)dimethylchlorosilane

Allyl bromide

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Anhydrous 1,4-Dioxane

Saturated aqueous ammonium chloride solution
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Anhydrous sodium sulfate

Three-necked round-bottomed flask

Pressure-equalizing dropping funnel

Reflux condenser with a nitrogen inlet

Magnetic stirrer

Ice/water bath

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Preparation of Allylmagnesium Bromide (Grignard Reagent):

In a flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer under a nitrogen atmosphere, place magnesium turnings.

Add a small amount of anhydrous diethyl ether or THF to cover the magnesium.

Slowly add a solution of allyl bromide in the anhydrous solvent from the dropping funnel to

initiate the reaction. The reaction is exothermic and may require initial warming to start.

Once the reaction begins, continue the dropwise addition of the allyl bromide solution at a

rate that maintains a gentle reflux.

After the addition is complete, stir the mixture for an additional hour to ensure complete

formation of the Grignard reagent.

Reaction with (Chloromethyl)dimethylchlorosilane:
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In a separate flame-dried three-necked flask equipped with a dropping funnel, a nitrogen

inlet, and a magnetic stirrer, place a solution of (chloromethyl)dimethylchlorosilane in

anhydrous 1,4-dioxane.

Cool the flask in an ice/water bath.

Slowly add the freshly prepared allylmagnesium bromide solution from the dropping funnel

to the cooled chlorosilane solution. A white precipitate of magnesium salts will form.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-3 hours.

Work-up and Purification:

Pour the reaction mixture into a beaker containing a stirred, ice-cold saturated aqueous

ammonium chloride solution to quench the reaction.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl

ether or ethyl acetate.

Combine the organic layers and wash them with brine.

Dry the organic phase over anhydrous sodium sulfate.

Filter the solution to remove the drying agent and concentrate the filtrate using a rotary

evaporator.

Purify the crude product by fractional distillation under reduced pressure to obtain pure

Allyl(chloromethyl)dimethylsilane.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of

Allyl(chloromethyl)dimethylsilane via the Grignard reaction.
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Grignard Reagent Preparation

Main Reaction Work-up and Purification
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Caption: Experimental workflow for the synthesis of Allyl(chloromethyl)dimethylsilane.

Applications in Organic Synthesis
Allyl(chloromethyl)dimethylsilane is a valuable reagent in organic synthesis due to its dual

functionality. The allyl group can participate in various reactions, including hydrosilylation and

electrophilic additions, while the chloromethyl group can be used for nucleophilic substitution

reactions.

One notable application is in chloroamination reactions, where it reacts with N,N-

dichloroarenesulfonamides.[5] Furthermore, as an allylsilane, it can be expected to undergo
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reactions characteristic of this class of compounds, such as the Hosomi-Sakurai reaction,

which involves the Lewis acid-mediated allylation of various electrophiles.[6] The ability to

introduce both an allyl and a functionalized silyl moiety makes it a versatile tool for the

construction of complex organic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://scispace.com/pdf/reactions-of-allylsilanes-and-application-to-organic-20bt6av6i3.pdf
https://www.benchchem.com/product/b1268312?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl_chloromethyl_dimethylsilane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5310681.htm
https://www.chemicalbook.com/SpectrumEN_33558-75-7_HNMR.htm
https://www.chemicalbook.com/SpectrumEN_33558-75-7_HNMR.htm
http://orgsyn.org/demo.aspx?prep=v87p0178
https://wap.guidechem.com/question/what-are-the-synthesis-and-pra-id146116.html
https://scispace.com/pdf/reactions-of-allylsilanes-and-application-to-organic-20bt6av6i3.pdf
https://www.benchchem.com/product/b1268312#allyl-chloromethyl-dimethylsilane-cas-number-and-structure
https://www.benchchem.com/product/b1268312#allyl-chloromethyl-dimethylsilane-cas-number-and-structure
https://www.benchchem.com/product/b1268312#allyl-chloromethyl-dimethylsilane-cas-number-and-structure
https://www.benchchem.com/product/b1268312#allyl-chloromethyl-dimethylsilane-cas-number-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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